Cas no 388108-34-7 (1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate)

• Product Name: 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate
• CAS No: 388108-34-7
• MF: C₁₃H₂₄N₂O₄
• MW: 272.340663909912
• MDL: MFCD22200331
• CID: 4648072
• Update Time: 2025-07-18

1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4R)-4-aMinopiperidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-ethyl ester
• 1-(tert-butyl) 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate
• (3R,4R)-1-Boc-4-amino-piperidine-3-carboxylic acid ethyl ester
• 1,3-Piperidinedicarboxylic acid, 4-amino-, 1-(1,1-dimethylethyl) 3-ethyl ester, (3R,4R)-
• 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate

• MDL： MFCD22200331
• Inchi： 1S/C13H24N2O4/c1-5-18-11(16)9-8-15(7-6-10(9)14)12(17)19-13(2,3)4/h9-10H,5-8,14H2,1-4H3/t9-,10-/m1/s1
• InChI Key： ORRVKLSXTZZGJV-NXEZZACHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](N)[C@H](C(OCC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate

Introduction to 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate (CAS No. 388108-34-7)

1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate (CAS No. 388108-34-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine that plays a crucial role in the development of various therapeutic agents. The unique stereochemistry and functional groups of this compound make it an attractive candidate for the synthesis of bioactive molecules and drug candidates.

The structure of 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate features a piperidine ring with two carboxylic acid groups and an amino group, all of which are essential for its biological activity. The tert-butyl and ethyl substituents provide additional steric and electronic properties that can influence the compound's interactions with biological targets. The (3R,4R) stereochemistry is particularly important as it can significantly affect the compound's pharmacological profile.

In recent years, there has been a growing interest in the use of chiral piperidine derivatives for the development of novel drugs. These compounds have shown promise in various therapeutic areas, including neurology, oncology, and cardiovascular diseases. The specific structure of 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate has been studied for its potential as a lead compound in drug discovery programs.

1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate has been synthesized using various methods, including asymmetric synthesis and chiral resolution techniques. These methods ensure that the desired enantiomer is obtained with high purity and yield. The synthetic routes often involve multiple steps, including the formation of the piperidine ring, introduction of the carboxylic acid groups, and functionalization of the amino group. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound more efficiently and cost-effectively.

The biological activity of 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate has been evaluated in several preclinical studies. These studies have demonstrated that the compound exhibits potent activity against specific targets involved in neurological disorders. For example, it has shown promising results as a modulator of ion channels and receptors that are implicated in conditions such as epilepsy and Alzheimer's disease. Additionally, the compound has been tested for its ability to cross the blood-brain barrier, which is a critical factor for its potential use in central nervous system disorders.

In addition to its neurological applications, 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate has also been investigated for its potential in cancer therapy. Preclinical studies have shown that it can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The compound's ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer agent.

The pharmacokinetic properties of 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate have also been studied to understand its behavior in vivo. These studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The compound has shown favorable pharmacokinetic profiles in animal models, suggesting that it may be suitable for further clinical evaluation.

Clinical trials are an essential step in assessing the safety and efficacy of new drug candidates. While no clinical trials have yet been conducted specifically on 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate, preclinical data suggest that it has a high potential for success in human trials. Researchers are currently working on optimizing the formulation and dosing regimens to ensure optimal therapeutic outcomes.

In conclusion, 1-tert-butyl 3-ethyl (3R,4R)-4-aminopiperidine-1,3-dicarboxylate (CAS No. 388108-34-7) is a promising chiral piperidine derivative with potential applications in various therapeutic areas. Its unique structure and stereochemistry make it an attractive candidate for further research and development as a novel drug candidate. Ongoing studies continue to explore its biological activity and pharmacological properties, paving the way for its potential use in treating neurological disorders and cancer.